Cas no 2229573-54-8 (3-(aminomethyl)-3-(5-methylfuran-2-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(5-methylfuran-2-yl)cyclobutan-1-ol
• CAS No: 2229573-54-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5849582
• PubChem ID: 165782501
• Update Time: 2025-06-23

3-(aminomethyl)-3-(5-methylfuran-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(5-methylfuran-2-yl)cyclobutan-1-ol
• 2229573-54-8
• EN300-1817493

• Inchi： 1S/C10H15NO2/c1-7-2-3-9(13-7)10(6-11)4-8(12)5-10/h2-3,8,12H,4-6,11H2,1H3
• InChI Key： PORARHPVNUSULK-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CC=C(C)O2)(CN)C1

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(aminomethyl)-3-(5-methylfuran-2-yl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(5-methylfuran-2-yl)cyclobutan-1-ol (CAS No. 2229573-54-8)

3-(aminomethyl)-3-(5-methylfuran-2-yl)cyclobutan-1-ol (CAS No. 2229573-54-8) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its versatile pharmacophoric features. This bicyclic alcohol, featuring a cyclobutane ring substituted with an aminomethyl group and a 5-methylfuran-2-yl moiety, presents an intriguing scaffold for the development of novel therapeutic agents. The compound's molecular architecture suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The presence of both the aminomethyl and 5-methylfuran-2-yl functional groups in the same molecule offers a rich chemical space for derivatization, enabling the synthesis of a wide array of analogs with tailored biological activities. This structural versatility is particularly valuable in medicinal chemistry, where the optimization of lead compounds often involves modifying specific functional groups to enhance potency, selectivity, and pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their potential biological activity. The 3-(aminomethyl)-3-(5-methylfuran-2-yl)cyclobutan-1-ol scaffold has been computationally analyzed to predict its binding affinity to various protein targets, including enzymes and receptors implicated in human diseases. These virtual screening studies have identified several promising hit compounds that warrant further experimental validation.

In vitro pharmacological studies have begun to explore the biological profile of 3-(aminomethyl)-3-(5-methylfuran-2-yl)cyclobutan-1-ol and its derivatives. Initial results suggest that this compound exhibits moderate activity against certain enzymatic targets, with potential applications in treating inflammatory and metabolic disorders. The aminomethyl group, in particular, has been shown to enhance binding interactions with specific residues in target proteins, improving overall affinity.

The 5-methylfuran-2-yl substituent adds another layer of complexity to the compound's biological activity. Furan derivatives are well-known for their role in various pharmacological contexts, often contributing to improved solubility and metabolic stability. The incorporation of this moiety into the cyclobutane framework may confer unique properties that make 3-(aminomethyl)-3-(5-methylfuran-2-yl)cyclobutan-1-ol an attractive candidate for further development.

One of the most exciting aspects of this compound is its potential for further derivatization using modern synthetic methodologies. Advances in transition metal-catalyzed reactions have enabled the efficient construction of complex molecular architectures, allowing chemists to explore a vast chemical space rapidly. These techniques have been applied to synthesize novel analogs of 3-(aminomethyl)-3-(5-methylfuran-2-yl)cyclobutan-1-ol, each with unique structural features and biological profiles.

The synthesis of such derivatives often involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Modern synthetic strategies, including flow chemistry and automated synthesis platforms, have streamlined these processes, making it feasible to produce large libraries of compounds for high-throughput screening.

As interest in natural product-inspired scaffolds grows, compounds like 3-(aminomethyl)-3-(5-methylfuran-2-yl)cyclobutan-1-ol are being revisited for their potential as drug candidates. The cyclobutane ring, a motif commonly found in bioactive molecules, provides a rigid framework that can be easily modified while maintaining structural integrity. This makes it an ideal scaffold for generating novel therapeutics with improved pharmacological properties.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates like 3-(aminomethyl)-3-(5-methylfuran-2-yl)cyclobutan-1-ol. Predictive models can analyze large datasets to identify patterns that correlate with biological activity, guiding chemists toward the most promising synthetic routes.

In conclusion,3-(aminomethyl)-3-(5-methylfuran -2 -yl)cyclobutan -1 -ol (CAS No . 2229573 -54 -8) represents a fascinating compound with significant potential in medicinal chemistry . Its unique structural features , combined with recent advances in synthetic methodologies and computational biology , make it an attractive candidate for further exploration . As research continues , this compound is likely to play a crucial role in the development of novel therapeutic agents targeting various human diseases .